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Compound of Interest

Compound Name: Geranyl bromide

Cat. No.: B048430 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides a comprehensive overview of the safety and

handling precautions for Geranyl bromide (CAS No. 6138-90-5).

Hazard Identification and Classification
Geranyl bromide is classified as a hazardous chemical.[1] It is a combustible liquid that can

cause skin irritation, serious eye damage, and respiratory irritation.[1][2]

Signal Word: Danger[1]

Hazard Statements:

H227: Combustible liquid.[2]

H315: Causes skin irritation.[3]

H318/H319: Causes serious eye damage/irritation.[2][3]

H335: May cause respiratory irritation.[3]

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of Geranyl bromide is essential

for its safe handling and storage.
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Property Value Reference

Molecular Formula C10H17Br [1]

Molecular Weight 217.15 g/mol [4]

Appearance
Light yellow to pale orange

liquid/oil
[1][5]

Odor No information available [1]

Boiling Point 101 - 102 °C @ 12 mmHg [4][5]

Flash Point 75 °C - 95.0 °C (closed cup) [6][7]

Density 1.094 g/mL at 25 °C [4][5]

Refractive Index n20/D 1.504 [4][5]

Water Solubility Immiscible [5][7][8]

Storage Temperature 2-8°C [5][6]

Exposure Controls and Personal Protection
To minimize exposure and ensure personal safety, the following engineering controls and

personal protective equipment (PPE) should be utilized.

Engineering Controls:

Work in a well-ventilated area, preferably in a fume hood.[1][3][9]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]
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Skin Protection: Wear appropriate protective gloves (chemical-resistant) and clothing to

prevent skin exposure.[1]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be required. If vapors or mists are generated, a type ABEK (EN14387)

respirator filter is recommended.

Safe Handling and Storage
Handling:

Wash hands and any exposed skin thoroughly after handling.[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Do not get in eyes, on skin, or on clothing.[1]

Keep away from open flames, hot surfaces, and sources of ignition.[1] No smoking.[1]

Use only outdoors or in a well-ventilated area.[1]

Storage:

Store in a well-ventilated place.[1]

Keep container tightly closed.[1]

Store locked up.[1]

Keep away from heat, sparks, and flame.[1]

Store in a cool, dry place.[2][9] Incompatible with strong oxidizing agents.[2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Measures Reference

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[1]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. If skin

irritation occurs, get medical

advice/attention. Take off

contaminated clothing and

wash it before reuse.

[1]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes.

Immediately call a POISON

CENTER or doctor/physician.

[1]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Do NOT induce

vomiting. Never give anything

by mouth to an unconscious

person. Get medical attention.

[1][10]

Fire Fighting and Accidental Release Measures
Fire Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).[1][10] Water mist may be used to cool closed containers.[1]
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Specific Hazards: Combustible material. Containers may explode when heated.[1]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1]

Accidental Release:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Remove all sources of ignition.[1]

Environmental Precautions: Should not be released into the environment.[1]

Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel, acid

binder, universal binder, sawdust). Keep in suitable, closed containers for disposal.[1]

Stability and Reactivity
Reactivity: None known, based on information available.[1]

Chemical Stability: Stable under normal conditions.[1]

Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[1]

Incompatible Materials: Strong oxidizing agents.[1]

Hazardous Decomposition Products: None under normal use conditions.[1]

Toxicological Information
Acute Toxicity: The toxicological properties have not been fully investigated.[1]

Specific Target Organ Toxicity (STOT) - Single Exposure: May cause respiratory system

irritation.[1]

Symptoms of Overexposure: May include headache, dizziness, tiredness, nausea, and

vomiting.[1]

Experimental Protocols and Visualizations
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While specific experimental protocols involving Geranyl bromide were not detailed in the

safety-focused search results, a general protocol for handling a hazardous liquid chemical is

provided below.

General Experimental Protocol for Handling Geranyl
Bromide

General Workflow for Handling Geranyl Bromide

1. Preparation
- Review SDS

- Assemble PPE
- Prepare workspace in fume hood

2. Handling and Dispensing
- Use clean, dry glassware

- Dispense required amount carefully
- Keep container closed when not in use

3. Reaction Setup
- Add to reaction vessel under inert atmosphere if required

- Monitor reaction parameters

4. Reaction Workup
- Quench reaction safely

- Perform extractions and washes

5. Waste Disposal
- Segregate halogenated organic waste

- Dispose of in properly labeled containers

6. Decontamination and Cleanup
- Clean glassware

- Decontaminate work surfaces
- Remove and properly store PPE

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b048430?utm_src=pdf-body
https://www.benchchem.com/product/b048430?utm_src=pdf-body
https://www.benchchem.com/product/b048430?utm_src=pdf-body
https://www.benchchem.com/product/b048430?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General workflow for safely handling Geranyl Bromide in a laboratory setting.

Conceptual Pathway for Irritant-Induced Cellular
Response
The following diagram illustrates a conceptual signaling pathway for a chemical irritant, such as

Geranyl bromide, leading to an inflammatory response in skin or respiratory tissues. This is a

generalized representation as specific toxicological pathways for Geranyl bromide are not

well-documented in the public domain.
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Conceptual Pathway for Irritant-Induced Cellular Response
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Caption: A conceptual diagram of a potential signaling pathway for an irritant chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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